Cas no 1040658-72-7 (4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide structure
1040658-72-7 structure
Product Name:4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
CAS No:1040658-72-7
MF:C21H19FN2O4S2
MW:446.514966249466
CID:6566266
PubChem ID:25852162
Update Time:2025-09-21

4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
    • 1040658-72-7
    • 4-ethoxy-3-fluoro-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzenesulfonamide
    • F5099-0077
    • AKOS024498245
    • 4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
    • Inchi: 1S/C21H19FN2O4S2/c1-2-28-19-8-7-16(13-17(19)22)30(26,27)23-15-6-5-14-9-10-24(18(14)12-15)21(25)20-4-3-11-29-20/h3-8,11-13,23H,2,9-10H2,1H3
    • InChI Key: BOPBCOCTWJETDH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)F)OCC)(NC1C=CC2=C(C=1)N(C(C1=CC=CS1)=O)CC2)(=O)=O

Computed Properties

  • Exact Mass: 446.07702760g/mol
  • Monoisotopic Mass: 446.07702760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 112Ų

4-ethoxy-3-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Pricemore >>

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